Cas no 1895396-76-5 (3-(1H-indol-6-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(1H-indol-6-yl)-1,2-oxazol-5-amine
• CAS No: 1895396-76-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 5779496
• PubChem ID: 117288405
• Update Time: 2025-05-23

3-(1H-indol-6-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1895396-76-5
• EN300-1788866
• 3-(1H-indol-6-yl)-1,2-oxazol-5-amine

• Inchi： 1S/C11H9N3O/c12-11-6-10(14-15-11)8-2-1-7-3-4-13-9(7)5-8/h1-6,13H,12H2
• InChI Key： AVNSGOHZDRCMFN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC3C=CNC=3C=2)=N1)N

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-(1H-indol-6-yl)-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 1895396-76-5 and Product Name: 3-(1H-indol-6-yl)-1,2-oxazol-5-amine

The compound with the CAS number 1895396-76-5 and the product name 3-(1H-indol-6-yl)-1,2-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of 3-(1H-indol-6-yl)-1,2-oxazol-5-amine combines an indole moiety with an oxazole ring, creating a versatile scaffold that has been explored in various biochemical and pharmacological studies.

Recent research has highlighted the importance of indole derivatives in drug discovery, particularly for their role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The indole ring in 3-(1H-indol-6-yl)-1,2-oxazol-5-amine is known for its ability to interact with multiple targets, including enzymes and receptors, which makes it a promising candidate for developing novel therapeutic agents. The oxazole component further enhances the compound's potential by introducing additional binding sites and functional groups that can be tailored for specific biological activities.

In the context of modern medicinal chemistry, the synthesis and characterization of 3-(1H-indol-6-yl)-1,2-oxazol-5-amine have been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the oxazole ring efficiently while maintaining the integrity of the indole moiety. These efforts have led to the development of scalable production processes that are essential for both preclinical and clinical studies.

The pharmacological profile of 3-(1H-indol-6-yl)-1,2-oxazol-5-amine has been extensively evaluated in vitro and in vivo. Studies have demonstrated its potential as an inhibitor of various enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its interaction with other key enzymes such as tyrosine kinases and proteases has been investigated, revealing promising opportunities for therapeutic intervention.

One of the most compelling aspects of 3-(1H-indol-6-yl)-1,2-oxazol-5-amine is its ability to cross the blood-brain barrier (BBB), a property that is crucial for treating central nervous system (CNS) disorders. The structural features of the compound facilitate its penetration into the brain, allowing it to exert therapeutic effects on neurological conditions. This capability has opened up new avenues for research into diseases such as Alzheimer's and Parkinson's, where traditional drugs have struggled to reach affected areas.

Furthermore, the compound's chemical stability under various conditions has been a focus of investigation. Studies have shown that 3-(1H-indol-6-yl)-1,2-oxazol-5-am ine maintains its structural integrity during storage and administration, ensuring consistent pharmacological activity. This stability is essential for clinical applications, where reliability and efficacy are paramount.

The synthesis of 3-(1H-indol -6 -yl)-1 ,2 -oxaz ol -5 -am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring at the 5-position of the indole scaffold is achieved through cyclization reactions that are optimized for high selectivity and yield. Post-synthetic modifications have also been explored to enhance the compound's bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 3-(1H-indol -6 -yl)- 1 ,2 -ox az ol - 5 -am ine with biological targets. Molecular docking studies have identified key residues on proteins that are potential binding sites for this compound, providing valuable insights into its mechanism of action. These computational approaches complement experimental data and accelerate the drug discovery process.

The potential therapeutic applications of 3-( 1 H -ind ol - 6 -y l ) - 1 ,2 -ox az ol - 5 -a mine are diverse and span multiple disease areas. In oncology, for example, early-stage studies suggest that this compound may inhibit tumor growth by targeting specific signaling pathways involved in cancer progression. Its ability to modulate inflammatory responses also makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis.

In conclusion, 3 -( 1 H -ind ol - 6 -y l ) - 1 ,2 -ox az ol - 5 -a mine (CAS No. 1895396--76--5) represents a significant contribution to pharmaceutical chemistry due to its unique structure and multifaceted biological activities. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a promising candidate for future medical applications.